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Compound of Interest

Compound Name:

4-(2-

Hydroxyhexafluoroisopropyl)benzo

ic acid

Cat. No.: B101504 Get Quote

Technical Data Sheet: 4-(2-
Hydroxyhexafluoroisopropyl)benzoic acid
Synonyms: 4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzoic acid, 4-[2,2,2-Trifluoro-1-

hydroxy-1-(trifluoromethyl)ethyl]benzoic acid

This document provides key technical information regarding the chemical compound 4-(2-
Hydroxyhexafluoroisopropyl)benzoic acid, a fluorinated aromatic carboxylic acid derivative.

This compound serves as a critical intermediate in the synthesis of high-performance polymers,

including fluorinated polyimides and polyesters.[1] Its structure, which combines a carboxylic

acid with a hexafluoroisopropanol group, imparts enhanced thermal stability, chemical

resistance, and specific optical properties to the resulting materials.[1] These polymers find

applications in advanced electronics, such as flexible printed circuits and display technologies.

[1]

Chemical Properties and Identification
The fundamental molecular properties of 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid are

summarized in the table below. This data is essential for stoichiometric calculations in chemical

synthesis and for material characterization.
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Identifier Value Reference

Molecular Formula C₁₀H₆F₆O₃ [1][2][3]

Molecular Weight 288.14 g/mol [1][2]

Exact Mass 288.02200 Da [2]

CAS Number 16261-80-6 [1][2]

Logical Relationship of Identifiers
The diagram below illustrates the relationship between the compound's name, its empirical

formula, and its calculated molecular weight. The formula is the basis for determining the

molecular weight, and both are uniquely identified by the CAS number for this specific chemical

structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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